Ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate

• IUPAC Name: ethyl 5-(4-chlorophenyl)-1,2-oxazole-3-carboxylate
• InChI: InChI=1S/C12H10ClNO3/c1-2-16-12(15)10-7-11(17-14-10)8-3-5-9(13)6-4-8/h3-7H,2H2,1H3
• InChI Key: CJQWCZKLLDAKCX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NOC(=C1)C2=CC=C(C=C2)Cl
• Molecular Formula: C12H10ClNO3
• DSSTOX Substance ID: DTXSID00515967
• Molecular Weight: 251.66 g/mol
• CAS RN: 81282-12-4

Description

Ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate, also known as 5-Cl-PICO, is an isoxazole derivative that has a wide range of uses in scientific research. It is a versatile compound with a variety of applications in organic synthesis and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

Ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate and its derivatives are primarily studied for their synthesis and chemical properties. For instance, Moorthie et al. (2007) developed an efficient synthesis method for ethyl 5-hydroxymethyl-3-methylisoxazole-4-carboxylate, which is closely related to the subject compound (Moorthie et al., 2007). Achutha et al. (2017) described the synthesis of ethyl 5-(4-chlorophenyl)-3-methyl-1-phenyl-1H-pyrazole-4-carboxylate, which highlights the structural flexibility and reactive potential of such compounds (Achutha et al., 2017).

Antimicrobial and Anticancer Activities

Several studies have investigated the antimicrobial and anticancer potential of compounds structurally related to Ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate. For example, Hafez et al. (2016) synthesized derivatives from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, demonstrating significant antimicrobial and anticancer activities (Hafez et al., 2016). These findings suggest potential therapeutic applications for similar compounds.

Photophysical Properties

Amati et al. (2010) studied the photophysical properties of compounds like ethyl 3-phenylisothiazole-4-carboxylate, showing potential for photochemical applications. This research highlights the diverseutility of such compounds in various scientific domains (Amati et al., 2010).

Liquid Crystalline Properties

Kotian et al. (2016) synthesized a series of 4,5-dihydroisoxazole-5-carboxylate derivatives to study their liquid crystalline properties, indicating the versatility of these compounds in material science (Kotian et al., 2016).

Synthesis routes and methods

Procedure details

Hydroxylamine hydrochloride (0.65 g, 9.42 mmol) was added to a suspension of ethyl 4-(4-chlorophenyl)-2,4-dioxobutanoate (2.0 g, 7.85 mmol) in absolute ethanol (40 mL) and the reaction was heated to reflux for 4 hours. After cooling to room temperature, the resulting white solid was filtered, washed with water and cold ethanol and dried in vacuo to obtain ethyl 5-(4-chlorophenyl)isoxazole-3-carboxylate (1.19 g, 4.73 mmol).